7-Methoxy-4,5-dihydrobenzo[e]benzothiazole-2-ylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Methoxy-4,5-dihydrobenzo[e]benzothiazole-2-ylamine is a complex organic compound. It contains a total of 30 bonds, including 18 non-H bonds, 11 multiple bonds, 1 rotatable bond, and 11 aromatic bonds . The molecule consists of 28 atoms: 12 Hydrogen atoms, 12 Carbon atoms, 2 Nitrogen atoms, 1 Oxygen atom, and 1 Sulfur atom .
Synthesis Analysis
The synthesis of benzothiazole derivatives, such as this compound, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of this compound is characterized by 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, and 1 ten-membered ring. It also contains 1 primary amine (aromatic), 1 ether (aromatic), and 1 Thiazole .Chemical Reactions Analysis
Benzothiazole derivatives, such as this compound, have been synthesized using various chemical reactions. For instance, a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO provides 2-unsubstituted benzothiazoles .Scientific Research Applications
- Researchers have explored benzothiazole derivatives, including our compound, as potential DNA gyraseB inhibitors with antibacterial properties . These inhibitors could play a crucial role in combating bacterial infections.
- The introduction of a methoxy group to the benzothiazole ring in this compound led to improved solubility in lotion bases . Such enhancements are essential for developing effective topical medications.
- Recent synthetic developments have focused on benzothiazole-based anti-tubercular molecules. These compounds were evaluated for their in vitro and in vivo activity, comparing their inhibitory concentrations with standard reference drugs . This research contributes to the fight against tuberculosis.
Antibacterial Activity
Solubility Enhancement for Topical Formulations
Anti-Tubercular Compounds
Future Directions
Mechanism of Action
Target of Action
tuberculosis . They have also been found to inhibit the enzyme decaprenylphosphoryl-β-D-ribose 20-epimerase (DprE1), which is a potential therapeutic target for the creation of anti-tubercular drugs .
Mode of Action
It is known that benzothiazole derivatives can inhibit the enzyme dpre1 . This inhibition could potentially disrupt the functioning of M. tuberculosis, leading to its death .
Biochemical Pathways
properties
IUPAC Name |
7-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2OS/c1-15-8-3-4-9-7(6-8)2-5-10-11(9)14-12(13)16-10/h3-4,6H,2,5H2,1H3,(H2,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCVDCZOEHBRZGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C3=C(CC2)SC(=N3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.